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Compound of Interest

Compound Name:
5-Chloro-3-(methylperoxy)-1H-

indole

Cat. No.: B050944 Get Quote

Disclaimer: Extensive searches of chemical databases and scientific literature did not yield a

CAS number or any published data for the specific compound 5-Chloro-3-(methylperoxy)-1H-
indole. This suggests that it may be a novel compound that has not yet been synthesized or

characterized.

The following guide has been constructed as a template to illustrate the requested format. The

data and protocols presented are based on publicly available information for related 5-chloro-

indole derivatives and should be considered illustrative examples.

Compound Identification
Due to the lack of specific data for 5-Chloro-3-(methylperoxy)-1H-indole, we will use the

related compound, 5-Chloro-1H-indole, for illustrative purposes in this section.
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Identifier Value

IUPAC Name 5-chloro-1H-indole

CAS Number 17422-32-1

Molecular Formula C₈H₆ClN

Molecular Weight 151.59 g/mol

SMILES C1=CC2=C(C=C1Cl)NC=C2

InChI Key MYTGFBZJLDLWQG-UHFFFAOYSA-N

Physicochemical Properties
The following table presents typical physicochemical data that would be determined for a novel

compound. The data shown is for the illustrative compound, 5-Chloro-1H-indole.

Property Value Source

Appearance Crystals [1]

Melting Point 69-71 °C [1]

Assay 98% [1]

Hypothetical Synthesis and Experimental Protocols
While no specific synthesis for 5-Chloro-3-(methylperoxy)-1H-indole is documented, this

section outlines a generalized, hypothetical protocol for the synthesis of a 3-substituted indole

derivative, followed by a potential peroxidation step. This is a conceptual workflow and has not

been experimentally validated.

General Synthesis of a 3-Substituted 5-Chloro-1H-indole
(Illustrative)
The synthesis of many 3-substituted indoles can be achieved through electrophilic substitution

at the C3 position of the indole ring.
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Protocol:

Starting Material: 5-Chloro-1H-indole.

Reaction: Vilsmeier-Haack reaction to introduce a formyl group at the 3-position.

Reagents: Phosphorus oxychloride (POCl₃) and dimethylformamide (DMF).

Procedure:

To a solution of 5-Chloro-1H-indole in DMF at 0°C, slowly add POCl₃.

Allow the reaction to warm to room temperature and stir for several hours.

Quench the reaction with ice-water and neutralize with a base (e.g., NaOH solution) to

precipitate the product, 5-chloro-1H-indole-3-carbaldehyde.

Filter, wash with water, and dry the crude product.

Recrystallize from a suitable solvent (e.g., ethanol) for purification.

Hypothetical Peroxidation at the 3-Position
The introduction of a methylperoxy group could potentially be achieved through the reaction of

a suitable 3-substituted intermediate with a source of the methylperoxy radical or anion. This is

a speculative protocol.

Protocol:

Starting Material: A 3-functionalized 5-chloro-1H-indole (e.g., a 3-halo or 3-tosyl derivative).

Peroxidizing Agent: Methyl hydroperoxide (CH₃OOH) or a related reagent.

Conditions:

Dissolve the starting material in an appropriate aprotic solvent (e.g., THF, DCM).

Add a base (e.g., NaH) to deprotonate the methyl hydroperoxide.
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Stir the reaction mixture at a controlled temperature, monitoring for product formation by

TLC or LC-MS.

Upon completion, quench the reaction and use standard workup and purification

techniques (e.g., extraction, chromatography) to isolate the desired product.

Hypothetical Biological Activity and Signaling
Pathway
Many indole derivatives exhibit biological activity by interacting with specific cellular signaling

pathways. For instance, some 5-chloro-indole derivatives have been investigated as inhibitors

of the Epidermal Growth Factor Receptor (EGFR) pathway, which is often dysregulated in

cancer.

Below is a conceptual diagram illustrating a potential mechanism of action where a hypothetical

5-chloro-indole derivative inhibits the EGFR signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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